Cas no 1795443-70-7 (3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea)

• Product Name: 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea
• CAS No: 1795443-70-7
• MF: C₁₃H₁₆N₄OS₂
• MW: 308.422339439392
• CID: 5368963
• Update Time: 2025-10-10

3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Thiazolyl)-3-pyrrolidinyl]-N′-(2-thienylmethyl)urea
• 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C13H16N4OS2/c18-12(15-8-11-2-1-6-19-11)16-10-3-5-17(9-10)13-14-4-7-20-13/h1-2,4,6-7,10H,3,5,8-9H2,(H2,15,16,18)
• InChI Key： MBTJLFXJXXLPFS-UHFFFAOYSA-N
• SMILES： N(C1CCN(C2=NC=CS2)C1)C(NCC1SC=CC=1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea

3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea: A Comprehensive Overview

The compound 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea (CAS No. 1795443-70-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a urea moiety, a pyrrolidine ring substituted with a thiazole group, and a thiophene-derived methyl group. These structural features contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the thiazole ring in this compound suggests potential anti-inflammatory activity, as thiazole derivatives are known to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, the pyrrolidine ring, a five-membered amine-containing structure, is often associated with bioavailability and pharmacokinetic properties that enhance drug delivery.

The thiophene moiety in this compound further adds to its complexity and potential utility. Thiophene derivatives are widely studied for their antioxidant properties and their ability to scavenge free radicals, which are implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. Recent research has also explored the use of thiophene-containing compounds in photovoltaic applications due to their conjugated π-systems, which facilitate electron transport.

From a synthetic perspective, the preparation of 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-[(thiophen-2-yl)methyl]urea involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the thiazole derivative, followed by the formation of the pyrrolidine ring through cyclization reactions. The final step involves coupling these intermediates with a thiophene-substituted methyl group via urea formation.

One of the most promising aspects of this compound is its potential application in medicinal chemistry. Urea-based compounds are well-known for their ability to form hydrogen bonds, making them ideal candidates for drug design targeting specific protein-protein interactions or enzyme active sites. The combination of a urea group with thiazole and thiophene moieties could potentially enhance selectivity and potency in therapeutic applications.

Furthermore, computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound for drug development programs targeting conditions such as cancer, inflammation, and infectious diseases.

In terms of environmental impact, the synthesis and application of this compound must adhere to strict safety protocols to minimize ecological risks. While no direct evidence suggests toxicity at this stage, thorough toxicological evaluations are essential before considering large-scale production or clinical trials.

In conclusion, 3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yli]-1-(thiophenemethyl)urea (CAS No. 1795443-) represents a compelling example of how structural diversity can be leveraged to develop novel chemical entities with multifaceted applications. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial innovation.